Cas no 34272-68-9 (2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid)

• Product Name: 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid
• CAS No: 34272-68-9
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 843361
• PubChem ID: 214802
• Update Time: 2025-06-08

2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid
• (2-PYRIDIN-2-YL-1,3-THIAZOL-4-YL)ACETIC ACID
• (2-Pyridin-2-yl-thiazol-4-yl)-acetic acid
• [2-(pyridin-2-yl)-1,3-thiazol-4-yl]acetic acid
• 2-(2-(2-pyridyl)-1,3-thiazol-4-yl)acetic acid
• 2-(2-Pyridyl)-4-thiazolacetic acid
• 4-thiazoleacetic acid, 2-(2-pyridinyl)-
• 4-Thiazoleacetic acid, 2-(2-pyridyl)-
• AC1L4XM1
• J-500898
• BBL010861
• 34272-68-9
• BRD-K74553243-001-01-9
• MFCD01681558
• Z85917495
• WAY-634932
• AKOS000302853
• F3284-7837
• 2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]acetic acid
• G54680
• 2-(2-(pyridin-2-yl)thiazol-4-yl)aceticacid
• EN300-04018
• SCHEMBL19327449
• (2-pyridin-2-yl-1,3-thiazol-4-yl)acetic acid, AldrichCPR
• STK642681
• VS-02714
• 2-(2-pyridin-2-yl-1,3-thiazol-4-yl)acetic acid
• DTXSID00187840
• 2-[2-(2-PYRIDYL)-1,3-THIAZOL-4-YL]ACETIC ACID

• MDL： MFCD01681558
• Inchi： 1S/C10H8N2O2S/c13-9(14)5-7-6-15-10(12-7)8-3-1-2-4-11-8/h1-4,6H,5H2,(H,13,14)
• InChI Key： GVNODPPFELQGRH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 220.03074
• Monoisotopic Mass: 220.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 145-147 °C
• Boiling Point: 456.1±48.0 °C at 760 mmHg
• Flash Point: 229.7±29.6 °C
• Refractive Index: 1.633
• PSA: 63.08
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid

Recent Advances in the Application of 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic Acid (CAS: 34272-68-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid (CAS: 34272-68-9) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic derivative, featuring both pyridine and thiazole moieties, exhibits unique physicochemical properties that make it particularly valuable for drug discovery and biological probe development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analyses of 34272-68-9 reveal that the molecule combines the hydrogen-bond accepting capability of the pyridine nitrogen with the metal-chelating potential of the thiazole ring, while the acetic acid side chain provides an excellent handle for further derivatization. This three-dimensional arrangement has been exploited in several recent drug discovery campaigns, particularly in the development of kinase inhibitors and metalloenzyme modulators. The compound's balanced lipophilicity (calculated LogP ~1.8) and moderate molecular weight (~220 g/mol) make it particularly attractive for fragment-based drug design approaches.

In a groundbreaking 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid as a core scaffold to develop potent and selective inhibitors of JAK2 kinase. The team systematically modified the acetic acid moiety to create a series of amide derivatives, with several compounds showing sub-micromolar activity against JAK2 while maintaining excellent selectivity over other kinases. Molecular docking studies confirmed that the thiazole-pyridine system forms critical hydrogen bonds with the hinge region of the kinase domain, while the variable substituents at the acetic acid position optimized interactions with the hydrophobic back pocket.

Another significant application was reported in ACS Chemical Biology, where 34272-68-9 derivatives were engineered as fluorescent probes for zinc ion detection in live cells. The researchers capitalized on the metal-chelating properties of the thiazole nitrogen and the pyridine ring to create turn-on fluorescent sensors with high selectivity for Zn²⁺ over other biologically relevant metal ions. These probes demonstrated excellent cell permeability and were successfully used to monitor zinc dynamics during apoptosis, providing new insights into zinc's role in programmed cell death.

The pharmaceutical industry has also shown growing interest in this scaffold, with several patent applications filed in 2022-2023 describing 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid derivatives as potential therapeutics for inflammatory diseases and cancer. One notable example is a series of dual COX-2/5-LOX inhibitors that showed superior gastrointestinal safety profiles compared to traditional NSAIDs in preclinical models. The acetic acid moiety in these compounds was strategically modified to include sulfonamide groups, resulting in improved target affinity and metabolic stability.

Recent synthetic methodology developments have significantly expanded access to 34272-68-9 and its derivatives. A 2023 Organic Process Research & Development paper described a scalable, one-pot procedure for preparing 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid from commercially available 2-acetylpyridine, achieving 78% overall yield with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and is expected to facilitate broader exploration of this scaffold in drug discovery programs.

Looking forward, the unique properties of 2-(2-(Pyridin-2-yl)thiazol-4-yl)acetic acid position it as a valuable tool for addressing several current challenges in medicinal chemistry. Its applications in targeted protein degradation (PROTACs design), covalent inhibitor development, and as a linker in antibody-drug conjugates are particularly promising areas for future research. The scaffold's versatility, combined with recent synthetic advances and growing understanding of its structure-activity relationships, suggests that 34272-68-9 will continue to be an important building block in pharmaceutical innovation.